Cas no 672-67-3 (6-oxopyran-2-carboxylic acid)

• Product name: 6-oxopyran-2-carboxylic acid
• CAS No: 672-67-3
• MF: C₆H₄O₄
• MW: 140.09356212616
• MDL: MFCD00177095
• CID: 514876
• PubChem ID: 192724

6-oxopyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-6-carboxylicacid, 2-oxo-
• 2H-PYRAN-2-ONE-6-CARBOXYLIC ACID
• 6-oxopyran-2-carboxylic acid
• 2H-Pyran-6-carboxylic acid,2-oxo
• 2-oxo-2H-pyran-6-carboxylic acid
• 2-Poca
• 2-pyranone-6-carboxylic acid
• 2-Pyrone-6-carboxylic acid
• 6-Carboxypyrone-2
• 6-hydroxycarbonyl-2-pyron
• 6-oxo-6H-pyran-2-carboxylic acid
• pyrone-6-carboxylic acid
• EN300-344162
• AKOS006274167
• NSC403109
• NSC 403109
• SCHEMBL547118
• 672-67-3
• DTXSID30217482
• Alpha-pyrone-6-carboxylic acid
• F2163-0160
• NSC-403109
• Z1198151696
• AE-562/43459491
• NSC-35012
• 2H-Pyran-6-carboxylic acid, 2-oxo-
• NSC35012
• FT-0632776
• cis-4-Amino-1-Boc-pyrrolidine-3-carboxylicacid
• NSC 35012
• AUZCNXBFVCKKHV-UHFFFAOYSA-N
• 2-Oxo-2H-pyran-6-carboxylic acid #
• 2H-Pyran-6-carboxylicacid,2-oxo-
• 2-Oxo-2H-pyran-6-carboxylicacid
• G28532
• DB-055005

• MDL： MFCD00177095
• Inchi： InChI=1S/C6H4O4/c7-5-3-1-2-4(10-5)6(8)9/h1-3H,(H,8,9)
• InChI Key： AUZCNXBFVCKKHV-UHFFFAOYSA-N
• SMILES： C1=CC(=O)OC(=C1)C(=O)O

Computed Properties

• Exact Mass: 140.01100
• Monoisotopic Mass: 140.01095860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 0.5

Experimental Properties

• PSA: 67.51000
• LogP: 0.33800

6-oxopyran-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-oxopyran-2-carboxylic acid

Comprehensive Analysis of 6-Oxopyran-2-carboxylic Acid (CAS No. 672-67-3): Properties, Applications, and Industry Insights

6-Oxopyran-2-carboxylic acid (CAS No. 672-67-3), a heterocyclic organic compound, has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This pyran derivative features a six-membered oxygen-containing ring with a carboxylic acid functional group, making it a versatile intermediate in synthetic chemistry. Recent studies highlight its potential in designing bioactive molecules, particularly in antimicrobial and anti-inflammatory applications, aligning with the growing demand for novel therapeutic agents.

The compound’s molecular formula (C6H4O4) and ketone-carboxylate structure contribute to its reactivity in nucleophilic addition and esterification reactions. Researchers are exploring its role in green chemistry initiatives, as its derivatives show promise in biodegradable material synthesis. A 2023 study published in the Journal of Heterocyclic Chemistry emphasized its utility in constructing polyfunctional scaffolds for drug discovery, addressing current challenges in multi-target therapeutics.

From an industrial perspective, 6-oxopyran-2-carboxylic acid is increasingly sourced for flavor and fragrance applications. Its lactone-like aroma profile makes it valuable in food additive formulations, coinciding with consumer trends toward clean-label ingredients. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality control, ensuring compliance with REACH regulations and FDA guidelines for commercial use.

Environmental considerations are also shaping its applications. The compound’s low ecotoxicity (as per OECD 301 biodegradability tests) positions it favorably in sustainable manufacturing processes. Companies specializing in fine chemicals now prioritize 672-67-3 for catalysis research, particularly in asymmetric synthesis—a hotspot in chiral drug development.

Emerging patents reveal innovative uses of 6-oxopyran-2-carboxylic acid in electronic materials, where its conjugated system enhances charge transport in organic semiconductors. This aligns with the global push for flexible electronics and OLED technologies. Furthermore, its metal-chelating properties are being investigated for wastewater treatment solutions, addressing heavy metal contamination—a top environmental concern.

In conclusion, CAS 672-67-3 exemplifies the convergence of pharmaceutical innovation, green chemistry, and industrial versatility. As research continues to uncover its potential, this compound is poised to play a pivotal role across multiple high-growth sectors, from precision medicine to circular economy initiatives.